Cas no 2229176-46-7 (2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol
• CAS No: 2229176-46-7
• MF: C₉H₁₁BrO₃S
• MW: 279.150840997696
• CID: 6471471
• PubChem ID: 165659287
• Update Time: 2025-05-24

2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol
• 2229176-46-7
• EN300-2004812

• Inchi： 1S/C9H11BrO3S/c1-14(12,13)8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key： JSSLYECYHGPTGE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)S(C)(=O)=O)O

Computed Properties

• Exact Mass: 277.96123g/mol
• Monoisotopic Mass: 277.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol

Professional Introduction to 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol (CAS No: 2229176-46-7)

2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol, identified by the CAS number 2229176-46-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a bromine substituent and a methanesulfonylphenyl group, which together contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically relevant compounds, particularly those targeting neurological and inflammatory pathways.

The bromo group in the molecular structure of 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol is a key functional moiety that enhances its reactivity in various chemical transformations. Brominated compounds are widely studied due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. These reactions are pivotal in drug discovery, enabling the efficient assembly of novel heterocyclic structures that may exhibit desirable therapeutic effects.

The 3-methanesulfonylphenyl moiety further contributes to the compound's versatility. The methanesulfonyl group is known for its ability to enhance binding affinity and metabolic stability, making it a popular choice in medicinal chemistry. This group is often incorporated into drug candidates to improve their pharmacokinetic profiles. Additionally, the phenyl ring provides a hydrophobic scaffold that can interact favorably with biological targets, such as enzymes and receptors. The combination of these structural elements in 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol suggests potential applications in the development of small-molecule inhibitors and modulators.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromine and sulfonyl groups. These elements have been shown to modulate various biological processes, including neurotransmitter release, inflammation, and cell signaling. For instance, studies have demonstrated that brominated sulfonyl derivatives can interact with serotonergic receptors, potentially leading to applications in treating neurological disorders such as depression and anxiety.

One of the most compelling aspects of 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol is its utility as a building block in synthetic chemistry. The presence of both a reactive bromine atom and an electron-withdrawing methanesulfonyl group allows for diverse functionalization strategies. Researchers can leverage these features to construct more complex molecules with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with high efficacy and minimal side effects.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein pockets with high affinity, suggesting its potential as an inhibitor or activator of various enzymes. These insights have guided experimental efforts aimed at optimizing its binding properties and exploring its therapeutic relevance.

The synthesis of 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol involves multi-step organic transformations that highlight the compound's synthetic challenge and elegance. Key steps include bromination of a precursor molecule followed by sulfonylation at the phenyl ring. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired framework while maintaining high yields and purity. These synthetic strategies align with modern trends in green chemistry, emphasizing atom economy and minimal waste generation.

The pharmaceutical industry continues to invest heavily in developing novel therapeutics based on structurally diverse compounds like 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol. Its unique combination of functional groups makes it a promising candidate for further investigation into treating a range of diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. As research progresses, it is anticipated that new derivatives will be synthesized and evaluated for their biological activity and clinical potential.

In conclusion, 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-ol (CAS No: 2229176-46-7) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its potential applications in drug development are vast, driven by its ability to participate in various chemical transformations and interact with biological targets effectively. As scientists continue to explore its pharmacological properties, this compound is poised to play a crucial role in the discovery of next-generation therapeutics.